9-DECEN-1-OL
9-DECEN-1-OL
9-Decenol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. 9-Decenol is considered to be a practically insoluble (in water) and relatively neutral molecule. 9-Decenol has been primarily detected in urine. Within the cell, 9-decenol is primarily located in the membrane (predicted from logP) and cytoplasm. 9-Decenol exists in all eukaryotes, ranging from yeast to humans.
Brand Name:
Vulcanchem
CAS No.:
13019-22-2
VCID:
VC0078377
InChI:
InChI=1S/C10H20O/c1-2-3-4-5-6-7-8-9-10-11/h2,11H,1,3-10H2
SMILES:
C=CCCCCCCCCO
Molecular Formula:
C10H20O
Molecular Weight:
156.26 g/mol
9-DECEN-1-OL
CAS No.: 13019-22-2
Main Products
VCID: VC0078377
Molecular Formula: C10H20O
Molecular Weight: 156.26 g/mol
| CAS No. | 13019-22-2 |
|---|---|
| Product Name | 9-DECEN-1-OL |
| Molecular Formula | C10H20O |
| Molecular Weight | 156.26 g/mol |
| IUPAC Name | dec-9-en-1-ol |
| Standard InChI | InChI=1S/C10H20O/c1-2-3-4-5-6-7-8-9-10-11/h2,11H,1,3-10H2 |
| Standard InChIKey | QGFSQVPRCWJZQK-UHFFFAOYSA-N |
| SMILES | C=CCCCCCCCCO |
| Canonical SMILES | C=CCCCCCCCCO |
| Boiling Point | 236.0 °C |
| Description | 9-Decenol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. 9-Decenol is considered to be a practically insoluble (in water) and relatively neutral molecule. 9-Decenol has been primarily detected in urine. Within the cell, 9-decenol is primarily located in the membrane (predicted from logP) and cytoplasm. 9-Decenol exists in all eukaryotes, ranging from yeast to humans. |
| PubChem Compound | 25612 |
| Last Modified | Nov 11 2021 |
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